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Compound of Interest

Compound Name: DM-Nofd

Cat. No.: B607159

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of DM-Nofd (Dimethyl ester of N-oxalyl-d-phenylalanine). The
following guidance is intended for researchers, scientists, and drug development professionals
to ensure the safe laboratory use of this compound.

DM-Nofd is a cell-penetrant prodrug of NOFD, which acts as a potent and selective inhibitor of
the asparaginyl hydroxylase FIH (factor-inhibiting HIF).[1] It is classified as harmful if swallowed
and is very toxic to aquatic life with long-lasting effects.[2] Adherence to the following safety
measures is critical to mitigate potential risks.

Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative and physical data for DM-
Nofd.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b607159?utm_src=pdf-interest
https://www.benchchem.com/product/b607159?utm_src=pdf-body
https://www.benchchem.com/product/b607159?utm_src=pdf-body
https://www.scientificlabs.ie/description/DM-NOFD
https://dcchemicals.com/msds/MSDS_DC20956.html
https://www.benchchem.com/product/b607159?utm_src=pdf-body
https://www.benchchem.com/product/b607159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 865488-53-5 [2]
Molecular Formula C13H15NO5 [2]
Molecular Weight 265.26 g/mol [2]
Appearance Colorless to dark yellow oil [1]

Storage Temperature

2-8°C

[1]

GHS Classification

Acute toxicity, Oral (Category
4); Acute aquatic toxicity
(Category 1); Chronic aquatic
toxicity (Category 1)

[2]

Hazard Statements

H302: Harmful if swallowed;
H410: Very toxic to aquatic life

with long lasting effects

[2]

Storage Class

10 - Combustible liquids

Water Hazard Class

WGK 3

Personal Protective Equipment (PPE)

A thorough hazard assessment of the specific experimental conditions should always be

conducted to ensure the appropriate level of protection.[3] However, the following PPE is

mandatory as a minimum requirement when handling DM-Nofd.

Required PPE for Handling DM-Nofd:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields meeting ANSI
Z87.1 or equivalent standards.
A face shield should be worn
over goggles if there is a

significant splash hazard.[3][4]

To protect eyes from splashes
of the chemical which is
handled as a liquid (oil).[5][6]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[5] Check
manufacturer's data for
compatibility. Double gloving
may be necessary for added

protection.[3]

To prevent skin contact with
the chemical. Disposable nitrile
gloves provide protection

against incidental exposure.[3]

Body Protection

A fully buttoned, fire-resistant
laboratory coat.[5] Impervious

clothing is recommended.

To protect skin and personal
clothing from spills and
splashes.[5][6]

Respiratory Protection

A suitable respirator should be
used when handling the
substance outside of a certified
chemical fume hood or in case
of inadequate ventilation. The
type of respirator will depend
on the potential for
aerosolization and the
concentration of the substance

in the air.

To prevent inhalation of any
aerosols or vapors, especially

in poorly ventilated areas.[2][5]

Footwear

Closed-toe shoes.

To protect feet from spills and

falling objects.[5]

Experimental Protocols: Safe Handling and Disposal

The following protocols provide step-by-step guidance for the safe handling and disposal of
DM-Nofd in a laboratory setting.
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Pre-Experiment Preparation

o Designated Area: All work with DM-Nofd should be conducted in a designated area within a
certified chemical fume hood to minimize inhalation exposure.[2]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[2]

o Spill Kit: Have a chemical spill kit readily available that is appropriate for handling a
combustible liquid.

o PPE Donning: Before entering the designated handling area, don all required personal
protective equipment as specified in the table above.

Handling and Use Protocol

» Transferring the Chemical:

o When transferring DM-Nofd from its storage container, use a pipette or a syringe to
minimize the risk of spills.

o Avoid creating aerosols.[2]
e Solution Preparation:
o If preparing a solution, add DM-Nofd to the solvent slowly while stirring to avoid splashing.
o The process should be carried out within the chemical fume hood.
e During the Experiment:
o Keep all containers with DM-Nofd sealed when not in use.
o Do not eat, drink, or smoke in the laboratory where DM-Nofd is being handled.[2]
o Post-Experiment:

o Thoroughly clean the work area with an appropriate solvent and decontaminate all
equipment used.
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o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[2]

Disposal Plan

o Waste Collection:

o All waste materials contaminated with DM-Nofd, including empty containers, used gloves,
and disposable labware, must be collected in a designated, labeled, and sealed
hazardous waste container.

e Waste Disposal:

o DM-Nofd is very toxic to aquatic life.[2] Do not dispose of DM-Nofd or its containers down
the drain or in the regular trash.

o The hazardous waste must be disposed of through an approved waste disposal plant in
accordance with all local, state, and federal regulations.[2]

» Decontamination of Reusable Equipment:

o Reusable glassware and equipment should be decontaminated by rinsing with a suitable
solvent in a chemical fume hood. The solvent rinsate must be collected as hazardous
waste.

Mandatory Visualization

The following workflow diagram illustrates the key procedural steps for the safe handling and
disposal of DM-Nofd.
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Safe Handling and Disposal Workflow for DM-Nofd
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Caption: Workflow for safe DM-Nofd handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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